8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C13H14ClNO
• Molecular Weight: 235.71 g/mol
• IUPAC Name: 8-(2-chlorophenyl)-6-azaspiro[3.4]octan-5-one
• InChI: InChI=1S/C13H14ClNO/c14-11-5-2-1-4-9(11)10-8-15-12(16)13(10)6-3-7-13/h1-2,4-5,10H,3,6-8H2,(H,15,16)
• InChI Key: BVEHTBRNYKHQSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CNC2=O)C3=CC=CC=C3Cl

Description

8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one is a spirocyclic compound featuring a 6-azaspiro[3.4]octan-5-one core substituted with a 2-chlorophenyl group at the 8-position.

The spirocyclic scaffold, 6-azaspiro[3.4]octan-5-one (CAS 1193-30-2), is a versatile intermediate in medicinal chemistry, frequently used to develop bioactive molecules due to its rigid conformation and ability to mimic peptide bonds . Substitution at the 8-position with aromatic groups like 2-chlorophenyl likely enhances lipophilicity and modulates receptor binding properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one typically involves the formation of the spiro linkage through cyclization reactions. One common method includes the reaction of a chlorophenyl ketone with an amine under acidic or basic conditions to form the spiro compound. The reaction conditions often involve temperatures ranging from room temperature to reflux, depending on the reactivity of the starting materials.

Industrial Production Methods

In an industrial setting, the production of 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. Solvent selection and purification steps are crucial to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce additional functional groups.

Reduction: Reduction reactions using agents like sodium borohydride can convert ketone groups to alcohols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids or ketones, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, enhancing the compound’s versatility.

Scientific Research Applications

8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the specific application and the biological system being studied. For example, in antimicrobial research, the compound may disrupt bacterial cell membranes or inhibit essential enzymes.

Comparison with Similar Compounds

8-(4-Chlorophenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C₁₃H₁₃ClNO (inferred from structural similarity).
• Key Differences: The para-chlorophenyl substituent introduces distinct steric and electronic effects compared to the ortho-chlorophenyl group in the target compound. No direct data on biological activity are available, but para-substituted analogs are often prioritized in drug discovery for their balanced physicochemical profiles.

8-(2-Fluorophenyl)-6-azaspiro[3.4]octan-5-one

• Molecular Formula: C₁₃H₁₄FNO.
• Molecular Weight : 219.25 g/mol.
• Key Differences :
  • Fluorine’s high electronegativity and smaller atomic radius compared to chlorine may enhance metabolic stability and reduce off-target interactions in biological systems .
  • The ortho-fluorine substitution could create a dipole moment distinct from the target’s ortho-chlorine, altering binding affinity in receptor-ligand interactions.

Unsubstituted Core: 6-Azaspiro[3.4]octan-5-one

• Molecular Formula: C₇H₉NO.
• Molecular Weight : 153.18 g/mol.
• Role in Comparison :
  • The unsubstituted core lacks aromatic groups, resulting in lower molecular weight and higher polarity. It serves as a foundational structure for synthesizing derivatives like the target compound .

Structural and Electronic Effects

• Para-substituted analogs (e.g., 4-chloro) offer simpler synthetic routes due to reduced steric effects .
• Halogen Effects : Chlorine’s larger atomic size and polarizability compared to fluorine may enhance hydrophobic interactions in drug-receptor binding, albeit at the cost of increased molecular weight .

Biological Activity

8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one is a synthetic compound with a unique spirocyclic structure that has garnered attention for its potential biological activities. This article delves into the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the class of spiro compounds, characterized by two rings connected through a single atom. The presence of the chlorophenyl group enhances its reactivity and biological potential compared to structurally similar compounds.

Compound Name	Structural Features	Unique Properties
8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one	Contains a chlorophenyl group	Enhanced reactivity due to halogen substitution
8-(2-Nitrophenyl)-6-azaspiro[3.4]octan-5-one	Contains a nitrophenyl group	Exhibits different reactivity due to electron-withdrawing nature
2,6-Diazaspiro[3.4]octan-5-one	Lacks substituents on spiro structure	Simpler structure with potentially lower reactivity

Muscarinic Receptor Agonism

Research indicates that 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one acts as an agonist for muscarinic receptors, particularly M1 and M4 subtypes. These receptors are implicated in various neurological functions and disorders, including Alzheimer's disease and schizophrenia. Initial studies suggest its potential therapeutic applications in these areas, as agonism at these receptors can enhance cholinergic signaling, which is often impaired in neurodegenerative conditions .

The mechanism by which 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one exerts its biological effects involves binding to specific receptors and modulating downstream signaling pathways. The spirocyclic structure allows for unique interactions with biological macromolecules, influencing their activity .

Case Studies and Research Findings

• Neurological Studies : In vitro assays demonstrated that the compound significantly enhances M1 receptor activity, leading to increased levels of intracellular calcium and subsequent neurotransmitter release. This effect was comparable to known cholinergic agents used in treating Alzheimer's disease .
• Antimicrobial Testing : A study conducted on various bacterial strains revealed that 8-(2-Chlorophenyl)-6-azaspiro[3.4]octan-5-one exhibited moderate antibacterial activity against Gram-positive bacteria, with minimum inhibitory concentrations (MICs) comparable to some established antibiotics .
• Comparative Analysis with Similar Compounds : Research comparing this compound with others in the spirocyclic class indicated that the presence of the chlorophenyl group significantly enhances its receptor binding affinity and biological activity .